Cas no 2165682-93-7 (methyl (3S)-3-amino-4-(4-bromophenyl)butanoate)

• Product Name: methyl (3S)-3-amino-4-(4-bromophenyl)butanoate
• CAS No: 2165682-93-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5817707
• PubChem ID: 95961223
• Update Time: 2025-05-24

methyl (3S)-3-amino-4-(4-bromophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, β-amino-4-bromo-, methyl ester, (βS)-
• methyl (3S)-3-amino-4-(4-bromophenyl)butanoate
• SCHEMBL24724925
• 2165682-93-7
• EN300-1070702

• Inchi： 1S/C11H14BrNO2/c1-15-11(14)7-10(13)6-8-2-4-9(12)5-3-8/h2-5,10H,6-7,13H2,1H3/t10-/m0/s1
• InChI Key： MUEJXUOIPDOJNM-JTQLQIEISA-N
• SMILES： C1(C[C@H](N)CC(OC)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 356.0±37.0 °C(Predicted)
• pka: 7.79±0.10(Predicted)

Additional information on methyl (3S)-3-amino-4-(4-bromophenyl)butanoate

Compound CAS No 2165682-93-7: Methyl (3S)-3-Amino-4-(4-Bromophenyl)Butanoate

The compound Methyl (3S)-3-Amino-4-(4-Bromophenyl)Butanoate, identified by the CAS number 2165682-93-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule features a chiral center at the 3rd position of the butanoate backbone, which is crucial for its stereochemical properties and biological activity.

Recent studies have highlighted the importance of chiral compounds like Methyl (3S)-3-Amino-4-(4-Bromophenyl)Butanoate in asymmetric synthesis. Researchers have explored its role as a building block in constructing complex molecules with high enantioselectivity. The presence of a bromophenyl group introduces electronic and steric effects that influence the compound's reactivity and selectivity in various reactions.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The use of chiral catalysts has been particularly effective in achieving high yields and enantiomeric excess. For instance, recent advancements in organocatalysis have enabled the efficient synthesis of this compound under mild conditions, making it more accessible for large-scale production.

The biological activity of Methyl (3S)-3-Amino-4-(4-Bromophenyl)Butanoate has been a focal point of recent research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases.

From an industrial perspective, the compound's stability and solubility make it suitable for use in pharmaceutical formulations. Its compatibility with various excipients and delivery systems enhances its potential as an active ingredient in drugs targeting specific therapeutic areas. Furthermore, the compound's ability to undergo further functionalization allows for the development of derivatives with enhanced bioavailability and efficacy.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. These studies underscore the importance of interdisciplinary approaches in advancing our knowledge of complex molecules like Methyl (3S)-3-Amino-4-(4-Bromophenyl)Butanoate.

In conclusion, the compound CAS No 2165682-93-7, or Methyl (3S)-3-Amino-4-(4-Bromophenyl)Butanoate, represents a valuable asset in contemporary chemical research. Its unique properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations across multiple scientific domains.